5-(Benzenesulfinyl)-2-nitroaniline

• CAS No.: 54029-72-0
• Molecular Formula: C12H10N2O3S
• Molecular Weight: 262.29 g/mol
• IUPAC Name: 5-(benzenesulfinyl)-2-nitroaniline
• InChI: InChI=1S/C12H10N2O3S/c13-11-8-10(6-7-12(11)14(15)16)18(17)9-4-2-1-3-5-9/h1-8H,13H2
• InChI Key: AWPYQKOHIPZPFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)C2=CC(=C(C=C2)[N+](=O)[O-])N

Description

5-(Benzenesulfinyl)-2-nitroaniline is a useful research compound. Its molecular formula is C12H10N2O3S and its molecular weight is 262.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

10 G. of 1-amino-5-phenylthio-2-nitrobenzene in 100 ml. of acetic anhydride is treated with 0.25 ml. of concentrated sulfuric acid. The mixture is kept at 20°-25° C for 2 hours, then neutralized with sodium acetate and the solvent removed under vacuum. The residue is washed with water and methanol and dried. The resulting 1-acetamido-5-phenylthio-2-nitrobenzene is dissolved in 100 ml. of chloroform and treated at -30° C with a solution of peracetic acid (1 equivalent) in 10 ml. of methanol. The solution is warmed slowly to 20°-25° C and kept at the temperature for 12 hours, then washed successively with a solution of sodium bisulfite and a solution of sodium carbonate. Removal of the solvent leaves a gum which is treated with a mixture of 30 ml. of 5 N. sodium hydroxide and 60 ml. of methanol at 20°-25° C for 1 hour. Dilution with water followed by filtration of the product gives 1-amino-5-phenylsulfinyl-2-nitrobenzene which is purified by recrystallization from cyclohexane.

Synthesis routes and methods II

Procedure details